Cas no 1245772-66-0 (1-(Difluoromethyl)-5-methyl-1H-pyrazol-4-amine)

1-(Difluoromethyl)-5-methyl-1H-pyrazol-4-amine is a fluorinated pyrazole derivative with notable applications in pharmaceutical and agrochemical research. Its difluoromethyl group enhances metabolic stability and bioavailability, making it a valuable intermediate in the synthesis of biologically active compounds. The presence of the amine functionality at the 4-position allows for further derivatization, enabling the development of targeted molecules. This compound exhibits favorable physicochemical properties, including improved lipophilicity and resistance to enzymatic degradation. Its structural features make it particularly useful in the design of enzyme inhibitors and receptor modulators. Researchers value this scaffold for its versatility in medicinal chemistry and crop protection applications.

1-(Difluoromethyl)-5-methyl-1H-pyrazol-4-amine structure

1245772-66-0 structure

Product Name:1-(Difluoromethyl)-5-methyl-1H-pyrazol-4-amine

CAS No:1245772-66-0

MF:C₅H₇F₂N₃

MW:147.125987291336

MDL:MFCD15976404

CID:4690970

PubChem ID:50896549

Update Time:2025-10-14

1-(Difluoromethyl)-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 1-(difluoromethyl)-5-methyl-1H-pyrazol-4-amine
- 1-(difluoromethyl)-5-methylpyrazole-4-ylamine
- STL414848
- SBB073370
- ST45255970
- 1-(Difluoromethyl)-5-methyl-1H-pyrazol-4-amine
- MDL： MFCD15976404
- Inchi： 1S/C5H7F2N3/c1-3-4(8)2-9-10(3)5(6)7/h2,5H,8H2,1H3
- InChI Key： KWEDSDOSHMXMQG-UHFFFAOYSA-N
- SMILES： FC(N1C(C)=C(C=N1)N)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 120
Topological Polar Surface Area: 43.8

1-(Difluoromethyl)-5-methyl-1H-pyrazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM490361-1g	1-(Difluoromethyl)-5-methyl-1H-pyrazol-4-amine	1245772-66-0	97%	1g	$440	2022-06-13
Enamine	EN300-232441-0.05g	1-(difluoromethyl)-5-methyl-1H-pyrazol-4-amine	1245772-66-0	95%	0.05g	$559.0	2024-06-20
Enamine	EN300-232441-0.1g	1-(difluoromethyl)-5-methyl-1H-pyrazol-4-amine	1245772-66-0	95%	0.1g	$585.0	2024-06-20
Enamine	EN300-232441-0.25g	1-(difluoromethyl)-5-methyl-1H-pyrazol-4-amine	1245772-66-0	95%	0.25g	$611.0	2024-06-20
Enamine	EN300-232441-0.5g	1-(difluoromethyl)-5-methyl-1H-pyrazol-4-amine	1245772-66-0	95%	0.5g	$638.0	2024-06-20
Enamine	EN300-232441-1.0g	1-(difluoromethyl)-5-methyl-1H-pyrazol-4-amine	1245772-66-0	95%	1.0g	$665.0	2024-06-20
Enamine	EN300-232441-2.5g	1-(difluoromethyl)-5-methyl-1H-pyrazol-4-amine	1245772-66-0	95%	2.5g	$1303.0	2024-06-20
Enamine	EN300-232441-5.0g	1-(difluoromethyl)-5-methyl-1H-pyrazol-4-amine	1245772-66-0	95%	5.0g	$1927.0	2024-06-20
Enamine	EN300-232441-10.0g	1-(difluoromethyl)-5-methyl-1H-pyrazol-4-amine	1245772-66-0	95%	10.0g	$2859.0	2024-06-20
Enamine	EN300-232441-1g	1-(difluoromethyl)-5-methyl-1H-pyrazol-4-amine	1245772-66-0		1g	$665.0	2023-09-15